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Compound of Interest

Compound Name: Allyltrimethylammonium chloride

Cat. No.: B073068

Allyltrimethylammonium Chloride: A Technical
Guide

Introduction

Allyltrimethylammonium chloride (ATMAC), with the CAS number 1516-27-4, is a
quaternary ammonium salt.[1] It is characterized by the presence of both an allyl group and a
trimethylammonium group, which impart unique chemical properties that make it a versatile
compound in various industrial and research applications. This technical guide provides an in-
depth overview of its properties, applications, synthesis, and safety considerations, tailored for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The fundamental chemical and physical properties of allyltrimethylammonium chloride are
summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b073068?utm_src=pdf-interest
https://www.benchchem.com/product/b073068?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/allyltrimethylammonium-chlorid-dic8836.html
https://www.benchchem.com/product/b073068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1516-27-4 (1102131141
Molecular Formula C6H14CIN [11[2][4]1[5]16]
Molecular Weight 135.63506 g/mol [21[41[7118]

Colorless to pale yellow or light
yellow to brown transparent

Appearance o (12131071
liquid; Light yellow to yellow

solid

Melting Point 185-186 °C [2][3][8]

Highly soluble in water;
- Soluble in polar solvents like
Solubility [1][°]
methanol, ethanol, and

isopropanol.

N Under inert gas (nitrogen or
Storage Conditions [11[2][3][8]
Argon) at 2-8°C

Applications

Allyltrimethylammonium chloride's unique structure lends it to a wide range of applications
across various industries.

e Polymer Synthesis: It is frequently used as a monomer in the creation of polymers.[1] The
polymerization of allyltrimethylammonium chloride results in the formation of long-chain
polymers with various applications.[1] It can also act as a crosslinking monomer in coating
agents to improve the water and solvent resistance of the resulting film.[9]

o Water Treatment: The compound serves as a coagulant and flocculant in water treatment
processes.[1] Its mechanism involves binding to impurities and particles in the water, causing
them to aggregate and settle, which simplifies their removal.[1] It can also be used to
produce zwitterionic water treatment scale inhibitors and dispersants.[2][8]

» Petroleum Industry: In the oil and gas sector, it is utilized as a clay stabilizer for oil production
and water injection, with enhanced effectiveness when used alongside ammonium chloride.
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[2][8] It also finds use as a viscosity reducer for drilling fluids.[2][8]

e Other Industrial Uses: Allyltrimethylammonium chloride is also employed as a corrosion
inhibitor and an antistatic agent.[1] Furthermore, it is a precursor in the production of other
quaternary ammonium compounds that have applications in pharmaceuticals and personal
care products.[1]
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Applications of Allyltrimethylammonium Chloride

Experimental Protocols: Synthesis

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b073068?utm_src=pdf-body-img
https://www.benchchem.com/product/b073068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Two primary methods for the synthesis of allyltrimethylammonium chloride have been
described.[8]

1. Agueous Solution Method
e Reactants: 33.0% trimethylamine aqueous solution and allyl chloride.[8]

e Procedure:

[¢]

178 kg of 33.0% trimethylamine aqueous solution and 76.5 kg of allyl chloride are added
to a reaction kettle.[8]

o The reaction proceeds at normal temperature for 48 hours.[8]

o Following the reaction period, unreacted raw materials are removed by evaporation under
reduced pressure to yield an aqueous solution of allyltrimethylammonium chloride.[3]

o Further concentration through reduced pressure distillation, followed by cooling and
crystallization, yields the final crystalline product.[8]

2. Solvent Method
e Reactants: Allyl chloride, acetone, and trimethylamine gas.[8]
e Procedure:

o 76.5 kg of allyl chloride and 300 kg of acetone are added to the reaction kettle.[8]

[e]

Trimethylamine gas (produced by heating 190 kg of 33% trimethylamine agueous solution)
is then introduced.[8]

[e]

The reaction temperature is maintained below 40°C during the introduction of the gas.[8]

(¢]

The reaction is then held at 40-45°C for 4-6 hours.[8]

[¢]

After the reaction is complete, the mixture is cooled to below 20°C.[8]
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o The allyltrimethylammonium chloride crystals are obtained by centrifugation, and the
mother liquor is recycled.[8]

Aqueous Solution
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Synthesis of Allyltrimethylammonium Chloride
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Toxicity and Safety

Allyltrimethylammonium chloride is considered to have low toxicity.[1] However, it may
cause skin and eye irritation and is harmful if swallowed.[1] It is also flammable and can emit
toxic fumes upon heating.[1] Therefore, appropriate safety precautions should be taken during
handling. This includes wearing personal protective equipment such as gloves and safety
glasses. The lowest published lethal dose (LDLO) via subcutaneous exposure in mice is
reported as 180 mg/kg. Hazard statements associated with its precursor, allyl chloride, include
being highly flammable, harmful if swallowed, in contact with skin, or if inhaled, causing skin
and eye irritation, and potentially causing respiratory irritation, genetic defects, and cancer.[10]
[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073068#allyltrimethylammonium-chloride-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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